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Compound of Interest

Compound Name: 3-Fluorophenylacetyl chloride

Cat. No.: B1338012 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the official SDS before purchasing,

handling, or using 3-Fluorophenylacetyl chloride.

Introduction
3-Fluorophenylacetyl chloride (CAS No: 458-04-8) is a reactive organic compound belonging

to the acyl chloride family.[1] Acyl chlorides are derivatives of carboxylic acids where the

hydroxyl (-OH) group is replaced by a chloride (-Cl) atom.[2] This functional group makes them

highly reactive and valuable intermediates in organic synthesis, particularly in acylation

reactions to form esters, amides, and other derivatives.[3][4][5] However, their high reactivity

also necessitates stringent safety protocols and handling precautions. This guide summarizes

key safety data, handling procedures, and emergency responses.

Compound Identification and Properties
All quantitative data has been summarized from available safety documentation.

Table 1: Physical and Chemical Properties of 3-Fluorophenylacetyl Chloride
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Property Value Source(s)

CAS Number 458-04-8 [1][6]

Molecular Formula C₈H₆ClFO [1][6]

Molecular Weight 172.58 g/mol [1][6]

Appearance Clear, colorless liquid [1]

Boiling Point 217.2 ± 23.0 °C (Predicted) [1]

| Density | 1.278 ± 0.06 g/cm³ (Predicted) |[1] |

Hazard Identification and Classification
3-Fluorophenylacetyl chloride is classified as a hazardous substance. It reacts violently with

water and is corrosive.[7] The primary hazards are severe skin burns, serious eye damage, and

respiratory irritation.[7][8]

Table 2: GHS Hazard Classification

Hazard Class Hazard Statement GHS Pictogram Source(s)

Skin
Corrosion/Irritation

H314: Causes
severe skin burns
and eye damage.

Danger [1][7]

Serious Eye

Damage/Irritation

H318: Causes serious

eye damage.
Danger [9]

STOT - Single

Exposure

H335: May cause

respiratory irritation.
Warning [7][8]

| Corrosive to Metals | H290: May be corrosive to metals. | Warning |[8] |

Safe Handling and Storage Protocols
Due to its hazardous nature, strict adherence to safety protocols is mandatory.
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Engineering Controls
Ventilation: Always handle 3-Fluorophenylacetyl chloride in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[8][10][11]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[11]

Ignition Sources: Use spark-proof tools and explosion-proof equipment. Keep away from

open flames, hot surfaces, and other sources of ignition.[10][11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[11]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber, inspect before use)

and protective clothing to prevent skin contact.[7][10] Immediately remove and launder any

contaminated clothing before reuse.[7][8][10]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with appropriate

cartridges (e.g., Type ABEK-P2 for higher-level protection).[6][8]

Storage Conditions
Container: Store in a tightly closed, corrosive-resistant container with a resistant inner liner.

[8][10] Do not use metal containers.[8]

Environment: Keep in a dry, cool, and well-ventilated place, stored locked up.[7][8][10][11]

Recommended storage temperature is often 2 - 8 °C.[8]

Incompatibilities: The substance reacts violently with water.[7] Keep away from incompatible

materials such as bases, alcohols, amines, metals, and strong oxidizing agents.[11]

Emergency and First Aid Procedures
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Immediate action is critical in the event of exposure. First aiders must protect themselves from

exposure.[8]

Click to download full resolution via product page

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[7][8][10]

If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial

respiration and seek immediate medical attention.[6][10]

On Skin Contact: Immediately remove all contaminated clothing.[7][8] Wash the affected

area with soap and plenty of water.[6][10] Rinse skin with water or shower.[8] Call a

physician immediately.[8]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes.[6][10] Remove contact lenses if present and easy to do so.[7][8][10] Continue

rinsing and immediately call a poison center or doctor.[7][8]

If Swallowed: Rinse mouth with water.[6] Do NOT induce vomiting.[7][8] Never give anything

by mouth to an unconscious person.[6][10] Call a physician or poison control center

immediately.[10]

Accidental Release Measures
In the event of a spill, prioritize personal safety and environmental protection.

Personal Precautions: Evacuate personnel to a safe area.[6][10] Avoid breathing vapors,

mist, or gas and prevent contact with the substance.[6][10] Ensure adequate ventilation.[6]

[10]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains or surface water.[8][10]

Containment and Cleanup: Cover drains.[8] Use spark-proof tools and non-combustible, inert

absorbent material (e.g., sand, earth, vermiculite) to contain and collect the spillage.[10][12]
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Place the material in a suitable, closed container for disposal according to local regulations.

[6][10]

General Experimental Protocol: Handling Acyl
Chlorides
Specific experimental protocols for 3-Fluorophenylacetyl chloride were not available in the

searched literature. The following is a generalized protocol for a nucleophilic acyl substitution

(e.g., esterification with an alcohol), illustrating the practical application of safety measures

when handling reactive acyl chlorides. This is not a substitute for a risk-assessed procedure

specific to your reaction.

Preparation (in Fume Hood):

Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g.,

nitrogen or argon) to prevent reaction with atmospheric moisture.

Don all required PPE (safety goggles, face shield, lab coat, chemical-resistant gloves).

Reagent Handling:

Dissolve the alcohol substrate and a non-nucleophilic base (e.g., pyridine or triethylamine,

to scavenge the HCl byproduct) in an appropriate anhydrous solvent (e.g.,

dichloromethane, ether).

Cool the reaction mixture in an ice bath (0 °C).

Using a gas-tight syringe, slowly add the 3-Fluorophenylacetyl chloride dropwise to the

cooled, stirred solution. Acyl chloride additions are often exothermic.[3]

Reaction and Quenching:

Allow the reaction to proceed as monitored by an appropriate technique (e.g., TLC).

Once complete, slowly and carefully quench the reaction by adding a proton source (e.g.,

water or dilute aqueous acid) while still in the ice bath to neutralize excess base and
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hydrolyze any remaining acyl chloride. Be aware that quenching is also exothermic and

will produce HCl gas.

Workup and Disposal:

Perform standard aqueous workup and extraction.

Dispose of all chemical waste, including contaminated consumables, in appropriately

labeled hazardous waste containers according to institutional and local regulations.[7][10]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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